Cas no 126-86-3 (2,4,7,9-Tetramethyl-5-decyne-4,7-diol)

• Product Name: 2,4,7,9-Tetramethyl-5-decyne-4,7-diol
• CAS No: 126-86-3
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• MDL: MFCD00008942
• CID: 36168
• PubChem ID: 87576585
• Update Time: 2026-05-14

2,4,7,9-Tetramethyl-5-decyne-4,7-diol Chemical and Physical Properties

Names and Identifiers

• 2,4,7,9-Tetramethyl-5-decyne-4,7-diol
• 2,4,7,9-Tetramethyl-5-decyne-4,7-diol,mixture of () and meso
• 2,4,7,9-Tetramethyl-5-decyne-4,7-diol (DL- and meso- mixture)
• 2,4,7,9-Tetramethyl-
• Tetramethyldecynediol
• 2,3-DIMETHYL-3,5,6,7-TETRAHYDRO-4H-PYRROLO[3,4-D]PYRIMIDIN-4-ONE
• 2,4,7,9-TETRAMETHYL-5-DECYN-4,7-DIOL
• 2,4,7,9-Tetramethyl-dec-5-in-4,7-diol
• 2,4,7,9-tetramethyldec-5-yne-4,7-diol
• 2.4.7.9-TETRAMETHYL-5-DECYNE-4,7-DIOL
• MULTI-FUNCTIONAL NON-IONIC SURFACE-ACTIVE AGENT
• Olfine AK 02
• Olfine PD 301
• Olfine STG-E
• S-104
• surfynol 104 E
• Surfynol PG 50
• SURFYNOL TG
• syrfynol104
• 4,7-Dihydroxy-2,4,7,9-tetramethyl-5-decyne (DL- and meso- mixture)
• 1,4-Diisobutyl-1,4-dimethylbutynediol
• 104E
• Acetylenol E 00
• NSC 5630
• PD 301
• Surfynol 104
• Surfynol 104A
• Surfynol104BC
• Surfynol 104H
• Surfynol 104PA
• Surfynol CT 111
• Zetasperse 1200
• PD 30
• Surfynol 104E
• SurfynolTG
• surfynol104
• Syrfynol 104
• TETRAMETHYL DECYNEDIOL
• 5-Decyne-4,7-diol, 2,4,7,9-tetramethyl-
• Surfynol 104BC
• 5-decyne-4,7-diol-2,4,7,9-tetramethyl
• LXOFYPKXCSULTL-UHFFFAOYSA-N
• DSSTox_CID_7041
• 4,7-Dihydroxy-2,4,7,9-tetramethyl-5-decyne
• DSSTox_RID_

• MDL： MFCD00008942
• Inchi： 1S/C14H26O2/c1-11(2)9-13(5,15)7-8-14(6,16)10-12(3)4/h11-12,15-16H,9-10H2,1-6H3
• InChI Key： LXOFYPKXCSULTL-UHFFFAOYSA-N
• SMILES： O([H])C(C#CC(C([H])([H])[H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H])(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1724053

Computed Properties

• Exact Mass: 226.19300
• Monoisotopic Mass: 226.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White waxy solid
• Density: 0,89 g/cm3
• Melting Point: 42-44 °C (lit.)
• Boiling Point: 255 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.4560 (estimate)
• PSA: 40.46000
• LogP: 2.58400

2,4,7,9-Tetramethyl-5-decyne-4,7-diol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H319-H373
• Warning Statement： P260-P264-P280-P305+P351+P338+P337+P313-P314-P501
• Hazardous Material transportation number：3077
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26-S37/39-S61-S39
• Hazardous Material Identification：
• PackingGroup：III
• Storage Condition：Store in a cool, dry place in a sealed container
• Packing Group：III
• Risk Phrases：R36; R52/53
• Safety Term：S26;S39;S61
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds
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